N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide

• Molecular Formula: C15H11FN2OS
• Molecular Weight: 286.3 g/mol
• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide
• InChI: InChI=1S/C15H11FN2OS/c1-9-4-2-3-5-11(9)14(19)18-15-17-12-7-6-10(16)8-13(12)20-15/h2-8H,1H3,(H,17,18,19)
• InChI Key: XTVKJXPRSWPYMQ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)F

Description

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide, also known as FLB 752, is a novel fluorescent probe that has been widely used in scientific research. It is a small molecule that has a unique structure, making it suitable for various applications in the field of biochemistry and molecular biology.

Mechanism of Action

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide 752 is a fluorescent probe that works by binding to specific targets in cells. When it binds to its target, it undergoes a conformational change that results in a change in its fluorescence properties. This change in fluorescence can be detected using various imaging techniques, allowing researchers to monitor the activity of their target in real-time.
Biochemical and Physiological Effects
This compound 752 has been shown to have minimal biochemical and physiological effects on cells. It does not affect cell viability or proliferation and has no significant toxicity. This compound 752 has been used in a wide range of cell types, including mammalian cells, yeast, and bacteria, with no adverse effects reported.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide 752 is its high sensitivity and specificity. It allows researchers to monitor the activity of their target in real-time with high spatial and temporal resolution. This compound 752 is also easy to use and can be applied to a wide range of biological systems. However, one limitation of this compound 752 is its relatively short half-life, which limits its use in long-term experiments. This compound 752 also requires specialized equipment for imaging, which can be expensive.

Future Directions

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide 752 has great potential for future research. One area of research is the development of new this compound 752 derivatives with improved properties, such as longer half-life or increased sensitivity. Another area of research is the application of this compound 752 in disease research, such as cancer and neurodegenerative diseases. This compound 752 can also be used to study the mechanisms of drug action and to develop new drugs. Finally, this compound 752 can be used to study the dynamics of cellular processes in vivo, which can provide new insights into biological systems.

Synthesis Methods

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide 752 can be synthesized using a simple method that involves the condensation of 6-fluoro-1,3-benzothiazol-2-amine and 2-methylbenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure this compound 752.

Scientific Research Applications

N-(6-fluoro-1,3-benzothiazol-2-yl)-2-methylbenzamide 752 has been widely used as a fluorescent probe to study various biological processes. It has been used to monitor the activity of enzymes such as proteases, phosphatases, and kinases. This compound 752 has also been used to study the dynamics of intracellular calcium signaling and to monitor the localization and trafficking of proteins in living cells. In addition, this compound 752 has been used to study the interaction between proteins and nucleic acids.